Cas no 70544-96-6 ((9cis,13cis)-(15-~14~C)retinoic acid)

• Product Name: (9cis,13cis)-(15-~14~C)retinoic acid
• CAS No: 70544-96-6
• MF: C₂₀H₂₈O₂
• MW: 302.427667617798
• CID: 1744613
• PubChem ID: 6439661
• Update Time: 2025-04-21

(9cis,13cis)-(15-~14~C)retinoic acid Chemical and Physical Properties

Names and Identifiers

• (9cis,13cis)-(15-~14~C)retinoic acid
• 15-14C-Retinoic acid
• all-trans-(Carboxyl-14C)retinoic acid
• 70544-96-6
• Retinoic-15-14C acid

• Inchi： 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-,16-14-/i19+2
• InChI Key： SHGAZHPCJJPHSC-OPXHMNGOSA-N
• SMILES： O[14C](/C=C(/C)\C=C\C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 302.21217212g/mol
• Monoisotopic Mass: 302.21217212g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 37.3Ų